Benzofuran-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone

• IUPAC Name: 1-benzofuran-2-yl-(3-pyridazin-3-yloxypiperidin-1-yl)methanone
• InChI: InChI=1S/C18H17N3O3/c22-18(16-11-13-5-1-2-7-15(13)24-16)21-10-4-6-14(12-21)23-17-8-3-9-19-20-17/h1-3,5,7-9,11,14H,4,6,10,12H2
• InChI Key: JYWMAZUCKONGKC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=CC=CC=C3O2)OC4=NN=CC=C4
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

“Benzofuran-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone” is a compound with the molecular formula C18H17N3O3. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

The benzofuran-2-carboxamide structure was N-arylated and N-alkylated to include both N-phenyl and N-(3-(piperidin-1-yl)propyl substituents. A complex benzofuran derivative is constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a benzofuran ring, a piperidin ring, and a pyridazin ring. The benzofuran-2-carboxamide structure was N-arylated and N-alkylated to include both N-phenyl and N-(3-(piperidin-1-yl)propyl substituents.

Chemical Reactions Analysis

The benzofuran-2-carboxamide structure was N-arylated and N-alkylated to include both N-phenyl and N-(3-(piperidin-1-yl)propyl substituents. Another benzofuran ring constructed by proton quantum tunneling has not only fewer side reactions, but also high yield, which is conducive to the construction of complex benzofuran ring systems.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 323.352. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Drug Lead Compounds

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Synthesis of Complex Benzofuran Derivatives

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Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the search results, benzofuran compounds in general have been found to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Future Directions

Benzofuran and its derivatives have attracted considerable attention in the fields of drug invention and development due to their wide range of biological and pharmacological applications. This suggests that there may be potential for future research and development involving “Benzofuran-2-yl(3-(pyridazin-3-yloxy)piperidin-1-yl)methanone” and similar compounds.